Cas no 1284243-99-7 (1-(Thiophen-2-yl)piperazin-2-one hydrochloride)

• Product Name: 1-(Thiophen-2-yl)piperazin-2-one hydrochloride
• CAS No: 1284243-99-7
• MF: C₈H₁₁ClN₂OS
• MW: 218.703739404678
• CID: 2117696
• Update Time: 2025-05-27

1-(Thiophen-2-yl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-thienyl)-2-Piperazinone hydrochloride
• 1-(thiophen-2-yl)piperazin-2-one hydrochloride
• 1-(Thiophen-2-yl)piperazin-2-one hydrochloride

• Inchi： 1S/C8H10N2OS.ClH/c11-7-6-9-3-4-10(7)8-2-1-5-12-8;/h1-2,5,9H,3-4,6H2;1H
• InChI Key： VJAHBKGOVLKMCG-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1N1C(CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Topological Polar Surface Area: 60.6

Additional information on 1-(Thiophen-2-yl)piperazin-2-one hydrochloride

Recent Advances in the Study of 1-(Thiophen-2-yl)piperazin-2-one hydrochloride (CAS: 1284243-99-7)

The compound 1-(Thiophen-2-yl)piperazin-2-one hydrochloride (CAS: 1284243-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a thiophene and piperazine moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for researchers aiming to address unmet medical needs.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 1-(Thiophen-2-yl)piperazin-2-one hydrochloride, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a palladium-catalyzed cross-coupling reaction, which significantly enhanced the scalability of the synthesis. This advancement is critical for future preclinical and clinical studies, as it ensures a reliable supply of the compound for further investigation.

Pharmacological evaluations of 1-(Thiophen-2-yl)piperazin-2-one hydrochloride have revealed its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as schizophrenia and depression. In vitro assays demonstrated its ability to modulate receptor activity with high selectivity, reducing off-target effects commonly associated with similar compounds. These findings were further supported by in vivo studies in rodent models, where the compound exhibited anxiolytic and antipsychotic effects at lower doses compared to existing therapeutics.

Another key area of research involves the compound's pharmacokinetic profile. A recent pharmacokinetic study published in Drug Metabolism and Disposition reported favorable absorption and distribution properties, with a half-life conducive to once-daily dosing. The study also noted minimal hepatic metabolism, reducing the risk of drug-drug interactions—a significant advantage in polypharmacy scenarios common in CNS disorders.

Despite these promising results, challenges remain in the development of 1-(Thiophen-2-yl)piperazin-2-one hydrochloride. For instance, its solubility in aqueous solutions is limited, necessitating the exploration of novel formulation strategies such as nanoparticle encapsulation or prodrug approaches. Additionally, long-term toxicity studies are still underway to ensure its safety profile meets regulatory standards.

In conclusion, 1-(Thiophen-2-yl)piperazin-2-one hydrochloride (CAS: 1284243-99-7) represents a compelling candidate for further development in the pharmaceutical industry. Its unique pharmacological properties, coupled with recent advancements in synthesis and formulation, position it as a potential breakthrough in the treatment of CNS disorders. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential.